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Compound of Interest

Bis(2,4,4-
Compound Name: ) o
trimethylpentyl)phosphinic acid

Cat. No.: B022738

An In-depth Technical Guide on the Toxicity and Safety of Bis(2,4,4-
trimethylpentyl)phosphinic acid

Chemical Identifier: Bis(2,4,4-trimethylpentyl)phosphinic acid CAS Number: 83411-71-6[1]
Synonyms: CYANEX® 272 Extractant, Diisooctylphosphinic acid[1][2][3]

This document provides a comprehensive overview of the available toxicity and safety data for
Bis(2,4,4-trimethylpentyl)phosphinic acid, intended for researchers, scientists, and drug
development professionals. The information is compiled from material safety data sheets,
regulatory dossiers, and scientific literature.

Human Health Toxicity

Bis(2,4,4-trimethylpentyl)phosphinic acid is not classified as acutely toxic via oral, dermal,
or inhalation routes based on available data.[4][5] The primary hazards to human health are
irritation to the skin and eyes.[4][6] It is not considered a skin sensitizer, mutagen, carcinogen,
or reproductive toxicant.[4][5][7]

Acute Toxicity

The substance has low acute toxicity. The acute oral LD50 in rats is reported as 3500 mg/kg,
and the acute dermal LD50 in rabbits is 2000 mg/kg.[7] The 4-hour inhalation LC50 in rats is
estimated to be greater than 20 mg/L.[7]
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Endpoint Species Route Value Reference
LD50 Rat Oral >3500 mg/kg [7118]
LD50 Rabbit Dermal >2000 mg/kg [718]
' >20 mg/L (4-
LC50 Rat Inhalation [7]
hour)

Irritation and Sensitization

Direct contact with the substance causes skin irritation and serious eye irritation.[4][6] However,
it did not produce dermal sensitization in studies with guinea pigs.[7]

Endpoint Species Result Classification Reference
Causes skin
o ] Moderate o
Skin Irritation Rabbit o irritation (GHS 4106171
Irritation
Category 2)

Causes serious

o _ Moderate eye irritation
Eye Irritation Rabbit o [21[41161[7]
Irritation (GHS Category
2)
Skin ) ) » .
o Guinea Pig Not a sensitizer Not classified [7]
Sensitization

Genetic and Chronic Toxicity

The substance has been evaluated for genotoxicity and was found to be negative in the Ames
Salmonella Assay and not active in the Mouse Micronucleus test.[7] Based on available
information, it is not classified as a germ cell mutagen, carcinogen, reproductive toxicant, or a
specific target organ toxicant after single or repeated exposure.[4][5]

Ecotoxicity

Bis(2,4,4-trimethylpentyl)phosphinic acid is classified as toxic to aquatic life with long-
lasting effects (GHS Aquatic Chronic Category 2).[2][4][6]
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Endpoint Species Duration Value Reference
Rainbow Trout

LC50 (Oncorhynchus 96 hours 22 mg/L [2][8]
mykiss)

Bluegill Sunfish
LC50 (Lepomis 96 hours 46 mg/L [8]

macrochirus)

Daphnia magna
EC50 48 hours >9.9 mg/L [2]
(Water Flea)

Algae
_ _ >100% saturated
EC50 (Pseudokirchneri 72 hours ] [2]
. solution
ella subcapitata)

Activated Sludge
NOEC ) ) 3 hours 320 mg/L [2]
Microorganisms

Experimental Protocols
Acute Fish Toxicity (Based on OECD Guideline 203)

The acute toxicity to fish was determined for species including Rainbow Trout (Oncorhynchus
mykiss) and Bluegill Sunfish.[7][8] The test involved exposing the fish to various concentrations
of the chemical in water for a 96-hour period.[2][8] Observations of mortality and sub-lethal
effects were recorded to determine the LC50 value, which is the concentration lethal to 50% of

the test population.[2]

Skin Irritation Study

The skin irritation potential was assessed in rabbits. A neat sample of the test substance was
applied to the skin under an occluded patch for a 24-hour exposure period.[9] The skin was
then observed for signs of erythema (redness) and edema (swelling) at specified intervals after

patch removal.

Eye Irritation Study
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The eye irritation study was conducted using rabbits. A volume of 0.1 mL of the test substance
was instilled into the conjunctival sac of one eye of each animal.[9] The eyes were then
examined for signs of irritation, such as redness, swelling, and discharge, at various time points
after application.

Visualizations

The following diagrams illustrate the hazard assessment and experimental workflows related to
the toxicological evaluation of Bis(2,4,4-trimethylpentyl)phosphinic acid.

Bis(2,4,4-trimethylpentyl)
phosphinic acid

Human Health Hazard Assessment

Acute Toxicity Irritation Sensitization Chronic Effects
(Oral, Dermal, Inhalation) (Skin, Eye) (Mutagenicity, Carcinogenicity)

Result: Result:
Not a Sensitizer Not Classified

Result:
Irritant (Category 2)

Result:
Not Classified

Click to download full resolution via product page

Caption: Human health hazard assessment workflow.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.industrialchemicals.gov.au/sites/default/files/NA291%20Public%20Report%20PDF.pdf
https://www.benchchem.com/product/b022738?utm_src=pdf-body
https://www.benchchem.com/product/b022738?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ecotoxicity Evaluation >

Aquatic Toxici$ Testing

Fish Invertebrate Algae
(Oncorhynchus mykiss) (Daphnia magna) (P. subcapitata)
96-hr LC50 48-hr EC50 72-hr EC50

Results &

EC50 > 9.9 mg/L

GHS Classification:
Aquatic Chronic 2
‘Toxic to aquatic life with
long lasting effects'

Classification

EC50 > Saturation

Click to download full resolution via product page

Caption: Ecotoxicity testing and classification workflow.
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Routes of Exposure

Inhalation

Potential Health Effects

Oral Ingestion Low Acute Toxicity

Ocular Contact Serious Eye Irritation
Dermal Contact —»@

Bis(2,4,4-trimethylpentyl)

phosphinic acid

Click to download full resolution via product page

Caption: Relationship between exposure routes and health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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